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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the Snap-tag® system, specifically focusing on the

use of the cell-permeable TMR-Star substrate for live-cell imaging applications. The Snap-tag

is a versatile tool for studying protein function, localization, and dynamics in real-time.

Introduction to Snap-tag® Technology
The Snap-tag® is a self-labeling protein tag that allows for the specific and covalent attachment

of a wide variety of synthetic probes to a protein of interest (POI) in living cells. It is a 20 kDa

mutant of the human DNA repair protein O⁶-alkylguanine-DNA alkyltransferase (hAGT). The

Snap-tag specifically and rapidly reacts with benzylguanine (BG) derivatives, leading to the

irreversible labeling of the Snap-tag fusion protein. This technology offers significant flexibility

as the same protein fusion can be used for different applications by simply changing the BG

substrate.

A key advantage of the Snap-tag system is its orthogonality with the CLIP-tag™ system. The

CLIP-tag, also derived from hAGT, is engineered to react specifically with O²-benzylcytosine

(BC) derivatives. This allows for the simultaneous and specific labeling of two different proteins

in the same cell with distinct fluorescent probes.

The Snap-Cell® TMR-Star Substrate
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SNAP-Cell® TMR-Star is a cell-permeable fluorescent substrate designed for labeling Snap-tag

fusion proteins within living cells. Based on tetramethylrhodamine, it emits a bright red

fluorescence and is suitable for use with standard rhodamine filter sets. Its cell permeability

allows for the labeling of both intracellular and cell-surface proteins.

Key Applications
Protein Localization and Translocation: Visualize the subcellular localization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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